Cas no 1353986-07-8 (N-(Piperidin-3-ylmethyl)benzo[d]oxazol-2-amine hydrochloride)

• Product Name: N-(Piperidin-3-ylmethyl)benzo[d]oxazol-2-amine hydrochloride
• CAS No: 1353986-07-8
• MF: C₁₃H₁₈ClN₃O
• MW: 267.754521846771
• CID: 2091550
• PubChem ID: 66570238
• Update Time: 2025-06-11

N-(Piperidin-3-ylmethyl)benzo[d]oxazol-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(Piperidin-3-ylmethyl)benzo[d]oxazol-2-amine hydrochloride
• N-(piperidin-3-ylmethyl)-1,3-benzoxazol-2-amine;hydrochloride
• N-(Piperidin-3-ylmethyl)benzo[d]oxazol-2-aminehydrochloride
• DB-243085
• AKOS024464020
• 1353986-07-8
• Benzooxazol-2-yl-piperidin-3-ylmethyl-amine hydrochloride
• N-[(piperidin-3-yl)methyl]-1,3-benzoxazol-2-amine hydrochloride

• MDL： MFCD21098969
• Inchi： 1S/C13H17N3O.ClH/c1-2-6-12-11(5-1)16-13(17-12)15-9-10-4-3-7-14-8-10;/h1-2,5-6,10,14H,3-4,7-9H2,(H,15,16);1H
• InChI Key： WHCNFSZBVVNPEB-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2N=C1NCC1CNCCC1

Computed Properties

• Exact Mass: 267.1138399g/mol
• Monoisotopic Mass: 267.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on N-(Piperidin-3-ylmethyl)benzo[d]oxazol-2-amine hydrochloride

Introduction to N-(Piperidin-3-ylmethyl)benzo[d]oxazol-2-amine Hydrochloride (CAS No: 1353986-07-8)

N-(Piperidin-3-ylmethyl)benzo[d]oxazol-2-amine hydrochloride, identified by its CAS number 1353986-07-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of benzo[d]oxazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of benzo[d]oxazole, combined with the piperidine moiety, contributes to its unique pharmacological properties, making it a valuable scaffold for drug discovery and development.

The chemical structure of N-(Piperidin-3-ylmethyl)benzo[d]oxazol-2-amine hydrochloride features a benzo[d]oxazole core substituted at the 2-position with an amine group, which is further connected to a piperidin-3-ylmethyl side chain. This arrangement not only enhances the compound's solubility and bioavailability but also influences its interaction with biological targets. The hydrochloride salt form of this compound improves its stability and crystallinity, making it more suitable for formulation and storage.

In recent years, there has been a growing interest in benzo[d]oxazole derivatives due to their reported activities in various pharmacological contexts. These compounds have shown promise in the treatment of neurological disorders, inflammation, and even cancer. The piperidine ring in N-(Piperidin-3-ylmethyl)benzo[d]oxazol-2-amine hydrochloride is particularly noteworthy, as it is known to enhance binding affinity and selectivity towards certain biological receptors. This has led to extensive research into its potential as an active pharmaceutical ingredient (API).

One of the most compelling aspects of this compound is its potential application in the treatment of central nervous system (CNS) disorders. Benzo[d]oxazole derivatives have been shown to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. The presence of the piperidine moiety further enhances its ability to interact with these systems, making it a promising candidate for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. Recent studies have begun to explore its efficacy in preclinical models, providing preliminary evidence of its therapeutic potential.

The synthesis of N-(Piperidin-3-ylmethyl)benzo[d]oxazol-2-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the piperidine side chain at the 3-position of the piperidine ring is a critical step that necessitates careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up for industrial applications.

From a pharmacokinetic perspective, N-(Piperidin-3-ylmethyl)benzo[d]oxazol-2-amine hydrochloride exhibits favorable properties that make it an attractive candidate for drug development. Its molecular structure allows for good oral bioavailability and reasonable metabolic stability, which are essential for effective drug delivery. Additionally, its solubility profile in both water and organic solvents facilitates formulation into various dosage forms, enhancing patient compliance.

The safety profile of this compound has also been a focus of recent research. Preclinical toxicology studies have indicated that it exhibits low toxicity at therapeutic doses, with minimal side effects observed in animal models. However, further studies are needed to fully characterize its safety profile in humans. These studies will help determine the appropriate dosage regimen and identify any potential long-term risks associated with its use.

In conclusion, N-(Piperidin-3-ylmethyl)benzo[d]oxazol-2-amine hydrochloride (CAS No: 1353986-07-8) is a promising compound with significant therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery. As research continues to uncover new applications for benzo[d]oxazole derivatives, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.